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Compound Name: Nickel carbonate

CAS No.: 39380-74-0

Cat. No.: B3432777

Get Quote

A Comparative Guide to Spherical and Non-Spherical Nickel Hydroxide: Structure,

Performance, and Synthesis

For researchers and professionals in materials science and battery development, the

morphology of nickel hydroxide is a critical factor influencing its performance as a cathode

material. This guide provides an objective, data-driven comparison of spherical and non-

spherical nickel hydroxide, focusing on their structural characteristics and electrochemical

properties.

Structural and Physical Properties: A Tabular
Comparison
The morphology of nickel hydroxide particles significantly impacts their physical properties,

which in turn affect their electrochemical behavior. Non-spherical nickel hydroxide, often

appearing as irregular tabular shapes composed of overlapped nano-crystalline grains,

generally exhibits a significantly larger specific surface area compared to its spherical

counterpart, even when tap densities are comparable.[1][2]
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Property
Non-Spherical
Ni(OH)₂

Spherical Ni(OH)₂ Unit

Tap Density ~2.31[3] ~2.20[3] g/cm³

Specific Surface Area

(BET)
75.52 - 78.65[1][3] 10.15 - 11.12[1][3] m²/g

Mean Particle Size ~27.20 - 27.82[1][3] ~9.26 - 9.41[1][3] µm

Morphology
Irregular, tabular

sheets[1][2]
Uniform spheres[4] -

Structural Disorder

(FWHM of (101) peak)
1.057[1] 0.782[1] -

Electrochemical Performance: A Head-to-Head
Analysis
The structural differences between spherical and non-spherical nickel hydroxide directly

translate to their electrochemical performance. Non-spherical β-Ni(OH)₂ has been shown to

exhibit enhanced discharge capacity, a higher discharge potential plateau, and superior cycle

stability.[2][5] This improvement is attributed to a higher proton diffusion coefficient, better

reaction reversibility, and lower electrochemical impedance.[1][5]

The higher specific surface area of non-spherical particles provides more active sites for

electrochemical reactions, facilitating better contact with the electrolyte.[1] Furthermore, the

higher density of structural disorder in non-spherical nickel hydroxide is believed to accelerate

solid-state proton diffusion, reducing concentration polarization during charge and discharge

cycles.[1][6]
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Performance Metric
Non-Spherical β-
Ni(OH)₂

Spherical β-Ni(OH)₂ Unit

Discharge Capacity

(0.2C)
260.5[3] 252.3[3] mAh/g

High-Rate Discharge

Capacity (2C)
222.9[3] 208.5[3] mAh/g

Proton Diffusion

Coefficient
4.26 x 10⁻⁹[1][5] - cm²/s

Charge-Transfer

Resistance (Rc)
Lower[1] Higher[1] Ohms

Electrochemical

Reversibility
Better[1] Lower[1] -

Cycle Stability Superior[2][5] - -

Synthesis Methodologies: A Process Overview
The synthesis method plays a crucial role in determining the final morphology and properties of

the nickel hydroxide.

Spherical Nickel Hydroxide is often produced through a precipitation method involving the

decomposition of a nickel-ammonia complex. This process allows for the gradual growth of

high-density spherical particles.[7] However, controlling the reaction rate and particle size can

be challenging.[7]

Non-Spherical Nickel Hydroxide with high density can be synthesized using simpler and more

economical methods, such as the polyacrylamide (PAM) assisted two-step drying (PTSD)

method.[1][3][5] This approach avoids the use of ammonia, making it more environmentally

friendly.[1][3]

Below are diagrams illustrating the generalized workflows for the synthesis of both spherical

and non-spherical nickel hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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